Copper sodium cyanide
Overview
Description
Copper sodium cyanide is a chemical compound that is commonly used in various scientific research applications. It is a white crystalline powder that is highly soluble in water and has a molecular formula of CuNa2CN. This compound is known for its ability to react with metals and form complex compounds, making it a valuable tool in the field of chemistry.
Scientific Research Applications
1. Copper Cyanide in Mining Industry
Copper sodium cyanide is prominently used in the mining industry, particularly in the extraction of precious metals. When processing minerals for gold extraction, copper species can react with cyanide, forming copper cyanide complexes. These complexes can be problematic, causing high cyanide consumption. Research has explored the removal of these complexes using quaternary ammonium salts, facilitating the recycling of cyanide in the extraction process (Alonso-González et al., 2013).
2. Photocatalytic Degradation of Cyanide
Another application involves the photocatalytic degradation of cyanide in water using ultraviolet-irradiated TiO2 catalysts. This process effectively destroys both free and complex cyanide, including those bound with copper, converting them into harmless substances without leaving residual chemicals (Barakat et al., 2004).
3. Copper(I) Cyanide in Chemistry
Copper(I) cyanide plays a significant role in organic, organometallic, and supramolecular chemistry. Its solid-phase and derivatives often exhibit oligomeric or polymeric structures. Understanding its molecular structure has been crucial for various chemical applications (Grotjahn et al., 2002).
4. Copper Recovery and Cyanide Reclamation
Processes for copper recovery and cyanide reclamation from effluents have been developed. These include techniques like acidification and electrolytic methods, enabling the simultaneous destruction of cyanide and recovery of copper, which is crucial for both economic and environmental reasons (Parga et al., 2011).
5. Detection of Cyanide in Biological Samples
Copper sodium cyanide complexes are also used in the detection of toxic cyanide in aqueous mediums and biological samples. The detection is facilitated by the selective binding behavior and spectral changes upon cyanide interaction, allowing for efficient monitoring of cyanide levels (Kaushik et al., 2016).
properties
CAS RN |
14264-31-4 |
|---|---|
Product Name |
Copper sodium cyanide |
Molecular Formula |
C3CuN3Na2 |
Molecular Weight |
187.58 g/mol |
IUPAC Name |
disodium;copper(1+);tricyanide |
InChI |
InChI=1S/3CN.Cu.2Na/c3*1-2;;;/q3*-1;3*+1 |
InChI Key |
JXWXJWOMXJKLOG-UHFFFAOYSA-N |
SMILES |
[C-]#N.[C-]#N.[C-]#N.[Na+].[Na+].[Cu+] |
Canonical SMILES |
[C-]#N.[C-]#N.[C-]#N.[Na+].[Na+].[Cu+] |
Other CAS RN |
14264-31-4 |
physical_description |
Sodium cuprocyanide, solid appears as a white powder. Decomposes at 212°F. Toxic by inhalation, ingestion and skin absorption through open wounds. Reacts with acids to evolve hydrogen cyanide, which is a highly toxic and flammable. Used for preparing and maintaining copper plating baths. Sodium cuprocyanide, solution appears as a colorless to light yellow liquid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. |
Pictograms |
Corrosive; Acute Toxic; Irritant; Health Hazard; Environmental Hazard |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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